Cas no 1421445-85-3 (N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide)

• Product Name: N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide
• CAS No: 1421445-85-3
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 5364887
• Update Time: 2025-10-18

N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-(2-thienylmethyl)-3-morpholinecarboxamide
• N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

• Inchi： 1S/C14H16N4O4S/c1-9-16-12(22-17-9)5-15-14(20)11-7-21-8-13(19)18(11)6-10-3-2-4-23-10/h2-4,11H,5-8H2,1H3,(H,15,20)
• InChI Key： LKNRMGVANSVELK-UHFFFAOYSA-N
• SMILES： N1(CC2SC=CC=2)C(=O)COCC1C(NCC1ON=C(C)N=1)=O

Experimental Properties

• Density: 1.406±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide

Comprehensive Analysis of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide (CAS No. 1421445-85-3)

The compound N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide, identified by its CAS number 1421445-85-3, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule integrates a 1,2,4-oxadiazole ring, a morpholine scaffold, and a thiophene moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the most compelling aspects of N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide is its structural versatility. The presence of the 3-methyl-1,2,4-oxadiazole group enhances its stability and bioavailability, while the thiophene ring contributes to its potential as a bioactive compound. Recent studies have highlighted its role in modulating key signaling pathways, which aligns with current trends in precision medicine and targeted therapy. This has led to a surge in searches for "oxadiazole derivatives in drug development" and "thiophene-based bioactive molecules," reflecting growing scientific and commercial interest.

From a synthetic chemistry perspective, the preparation of CAS 1421445-85-3 involves multi-step organic reactions, including condensation and cyclization processes. The morpholine-3-carboxamide segment is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs. This has prompted inquiries into "synthetic routes for morpholine carboxamides" and "applications of 1,2,4-oxadiazoles in medicinal chemistry." Such queries underscore the compound's relevance in both academic and industrial settings.

In addition to its pharmacological potential, N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide has also garnered attention for its physicochemical properties. Its solubility, logP, and hydrogen bonding capacity make it a candidate for formulation optimization, a topic frequently searched as "improving drug solubility with heterocyclic compounds." Furthermore, the compound's stability under various pH conditions is a critical factor for its potential use in oral or injectable formulations.

The rise of artificial intelligence in drug discovery has further amplified interest in compounds like CAS 1421445-85-3. Machine learning models are being employed to predict its interactions with biological targets, leading to searches such as "AI-driven drug design for oxadiazole derivatives." This intersection of cutting-edge technology and traditional medicinal chemistry highlights the compound's forward-looking applications.

Environmental and safety profiles are also key considerations for N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide. While it is not classified as hazardous, its biodegradation and ecotoxicity are subjects of ongoing research. Queries like "green chemistry approaches for heterocyclic synthesis" reflect the broader shift toward sustainable pharmaceutical development.

In summary, N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-5-oxo-4-[(thiophen-2-yl)methyl]morpholine-3-carboxamide (CAS 1421445-85-3) is a multifaceted compound with promising applications in drug discovery and beyond. Its unique structural features, combined with emerging technologies, position it as a valuable subject for future research and development.